Cas no 1049678-40-1 (N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride)

• Product Name: N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride
• CAS No: 1049678-40-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4569691
• Update Time: 2025-07-02

N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-3-9-13-10-11-5-7-12(8-6-11)14-4-2;/h3,5-8,13H,1,4,9-10H2,2H3;1H
• InChI Key： IACWGPZWYQIPDF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)NCC=C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride

Comprehensive Overview of N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1049678-40-1)

N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1049678-40-1) is a specialized organic compound with a wide range of applications in pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure, has garnered significant attention due to its potential in developing novel therapeutic agents and advanced materials. The 4-ethoxybenzyl moiety and the propen-1-amine group contribute to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride has surged, driven by its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and bioactive compounds. The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, its CAS No. 1049678-40-1 serves as a unique identifier, ensuring precise tracking in global chemical databases.

The synthesis of N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride involves multi-step organic reactions, including alkylation and amination processes. These methods are optimized to achieve high yields and purity, which are essential for research and industrial applications. The compound's ethoxybenzyl group is particularly noteworthy, as it imparts lipophilicity, influencing its pharmacokinetic properties. This feature is often explored in the design of central nervous system (CNS) drugs and receptor modulators.

From an industrial perspective, N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride is utilized in the production of specialty chemicals and fine chemicals. Its versatility extends to applications in polymer chemistry, where it acts as a monomer or cross-linking agent. The compound's amine hydrochloride functionality also makes it a candidate for catalysis and surface modification processes. These attributes align with the growing trend of green chemistry and sustainable synthesis, which prioritize efficiency and environmental safety.

In the context of drug development, N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride is often investigated for its potential to interact with biological targets such as enzymes and receptors. Its structural features enable it to mimic natural ligands, making it a promising candidate for medicinal chemistry projects. Recent studies have explored its utility in neurodegenerative disease research and pain management, areas that are highly relevant to current healthcare challenges.

The compound's CAS No. 1049678-40-1 is frequently searched in academic and industrial databases, reflecting its importance in chemical research. Users often inquire about its synthetic routes, physicochemical properties, and safety data, underscoring the need for comprehensive and accurate information. As the scientific community continues to explore its potential, N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride remains a subject of ongoing investigation and innovation.

In summary, N-(4-ethoxybenzyl)-2-propen-1-amine hydrochloride (CAS No. 1049678-40-1) is a multifaceted compound with significant implications for pharmaceuticals, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers and industries alike. As advancements in organic chemistry and drug design progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.